Cas no 1520234-52-9 (2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline)

• Product Name: 2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline
• CAS No: 1520234-52-9
• MF: C₁₂H₁₅FN₂O
• MW: 222.258706331253
• CID: 5909055
• PubChem ID: 83403250
• Update Time: 2025-10-29

2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline
• 1520234-52-9
• EN300-2001663

• Inchi： 1S/C12H15FN2O/c1-12(2,14-8-16)9-5-6-11(15(3)4)10(13)7-9/h5-7H,1-4H3
• InChI Key： AAKHJSQULVNKAZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)N=C=O)N(C)C

Computed Properties

• Exact Mass: 222.11684127g/mol
• Monoisotopic Mass: 222.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline

2-Fluoro-4-(2-Isocyanatopropan-2-yl)-N,N-Dimethylaniline: An Overview of Its Properties and Applications

2-Fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline (CAS No. 1520234-52-9) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention for its role in the synthesis of advanced materials and pharmaceutical intermediates. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

2-Fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline is a complex organic molecule that combines several functional groups, including a fluoro substituent, an isocyanate group, and dimethylamino functionality. The presence of these groups imparts unique chemical properties to the compound. The fluoro substituent enhances the molecule's lipophilicity and metabolic stability, making it particularly useful in pharmaceutical applications. The isocyanate group is highly reactive and can participate in a variety of chemical reactions, such as the formation of urethanes and ureas. The dimethylamino group contributes to the compound's basicity and can influence its solubility and reactivity.

Synthesis Methods

The synthesis of 2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline has been explored through several routes, each with its own advantages and challenges. One common approach involves the reaction of 4-fluoro-N,N-dimethylaniline with 1,1-diisocyanatoethyl chloride in the presence of a suitable base. This method provides good yields and purity but requires careful control of reaction conditions to avoid side reactions. Another method involves the use of amination reactions followed by isocyanate formation, which can be more selective but may require more complex synthetic steps.

Applications in Pharmaceutical Research

2-Fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline has shown promise in pharmaceutical research due to its ability to serve as a building block for the synthesis of bioactive compounds. Recent studies have highlighted its potential as an intermediate in the development of new drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize novel inhibitors of specific enzymes involved in cancer pathways. The fluoro substituent has been shown to enhance the potency and selectivity of these inhibitors, making them more effective therapeutic agents.

In addition to its role in drug discovery, 2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline has also been investigated for its use in prodrug strategies. Prodrugs are inactive precursors that are converted into active drugs within the body, often leading to improved pharmacokinetic properties such as increased bioavailability and reduced toxicity. The isocyanate group in this compound can be used to form stable prodrugs that are activated under specific physiological conditions.

Material Science Applications

Beyond pharmaceuticals, 2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline has found applications in material science due to its reactivity and functional versatility. In polymer chemistry, this compound can be used as a monomer or cross-linking agent to create polymers with tailored properties. For example, researchers have synthesized polyurethanes using this compound as a starting material, resulting in materials with enhanced mechanical strength and thermal stability.

The unique combination of functional groups in 2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline also makes it suitable for the development of functional coatings and adhesives. These materials can be designed to have specific surface properties, such as hydrophobicity or adhesion strength, which are crucial for various industrial applications.

Safety Considerations

While 2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline offers numerous benefits, it is important to handle it with care due to the presence of reactive functional groups. The isocyanate group can cause skin irritation and respiratory issues if not properly managed. Therefore, appropriate personal protective equipment (PPE) should be used during handling, and work should be conducted in well-ventilated areas or fume hoods.

In conclusion, 2-fluoro-4-(2-isocyanatopropan-2-yl)-N,N-dimethylaniline (CAS No. 1520234-52-9) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique chemical structure enables it to serve as a valuable intermediate in the synthesis of bioactive compounds and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific fields.